Cas no 1216378-45-8 (ethyl 1-7-(4-methylbenzoyl)-2H-1,3dioxolo4,5-gquinolin-8-ylpiperidine-4-carboxylate hydrochloride)

• Product Name: ethyl 1-7-(4-methylbenzoyl)-2H-1,3dioxolo4,5-gquinolin-8-ylpiperidine-4-carboxylate hydrochloride
• CAS No: 1216378-45-8
• MF: C₂₆H₂₇ClN₂O₅
• MW: 482.955986261368
• CID: 6387523
• PubChem ID: 126853189
• Update Time: 2025-05-20

ethyl 1-7-(4-methylbenzoyl)-2H-1,3dioxolo4,5-gquinolin-8-ylpiperidine-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 1-7-(4-methylbenzoyl)-2H-1,3dioxolo4,5-gquinolin-8-ylpiperidine-4-carboxylate hydrochloride
• F6548-2254
• 1216378-45-8
• ethyl 1-[7-(4-methylbenzoyl)-[1,3]dioxolo[4,5-g]quinolin-8-yl]piperidine-4-carboxylate;hydrochloride
• ethyl 1-[7-(4-methylbenzoyl)-2H-[1,3]dioxolo[4,5-g]quinolin-8-yl]piperidine-4-carboxylate hydrochloride
• AKOS032466770

• Inchi： 1S/C26H26N2O5.ClH/c1-3-31-26(30)18-8-10-28(11-9-18)24-19-12-22-23(33-15-32-22)13-21(19)27-14-20(24)25(29)17-6-4-16(2)5-7-17;/h4-7,12-14,18H,3,8-11,15H2,1-2H3;1H
• InChI Key： ZXFRFAINQJZKHM-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1CCN(C2C(C(C3C=CC(C)=CC=3)=O)=CN=C3C=C4C(=CC=23)OCO4)CC1)=O

Computed Properties

• Exact Mass: 482.1608497g/mol
• Monoisotopic Mass: 482.1608497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 701
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78Ų

Additional information on ethyl 1-7-(4-methylbenzoyl)-2H-1,3dioxolo4,5-gquinolin-8-ylpiperidine-4-carboxylate hydrochloride

Ethyl 1-7-(4-Methylbenzoyl)-2H-1,3dioxolo4,5-gquinolin-8-ylpiperidine-4-carboxylate Hydrochloride: A Comprehensive Overview

Ethyl 1-7-(4-methylbenzoyl)-2H-1,3dioxolo4,5-gquinolin-8-ylpiperidine-4-carboxylate hydrochloride is a complex organic compound with the CAS number 1216378-45-8. This compound belongs to the class of heterocyclic compounds and has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. The molecule is characterized by a piperidine ring fused with a dioxoloquinoline moiety, which contributes to its versatile chemical properties. The presence of the 4-methylbenzoyl group further enhances its functional diversity, making it a valuable compound for both academic research and industrial applications.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed various strategies, including Suzuki coupling reactions and Friedel-Crafts acylation, to achieve high yields and purity. The optimization of reaction conditions has been a focal point in recent studies, with particular emphasis on minimizing side reactions and improving stereochemical control. These advancements have not only streamlined the synthesis process but also paved the way for large-scale production, making this compound more accessible for further exploration.

One of the most promising aspects of ethyl 1-7-(4-methylbenzoyl)-2H-1,3dioxolo4,5-gquinolin-8-ylpiperidine-4-carboxylate hydrochloride is its potential in drug discovery. Preclinical studies have demonstrated its ability to modulate key biological targets associated with various diseases, including cancer and neurodegenerative disorders. For instance, recent research has highlighted its role as a potent inhibitor of certain kinases involved in cell proliferation and apoptosis. This finding has sparked interest in exploring its therapeutic potential as an anticancer agent.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Studies have shown that the incorporation of this compound into polymer blends can enhance their electrical conductivity and thermal stability, which are critical properties for advanced materials used in aerospace and automotive industries.

The environmental impact of ethyl 1-7-(4-methylbenzoyl)-2H-1,3dioxolo4,5-gquinolin-8-ylpiperidine-4-carboxylate hydrochloride has also been a subject of recent investigations. Researchers have assessed its biodegradability under various conditions and have developed strategies to minimize its ecological footprint during production and disposal. These efforts align with global sustainability goals and underscore the importance of responsible chemical innovation.

Looking ahead, the future of this compound lies in its continued exploration across diverse disciplines. Collaborative research initiatives between academia and industry are expected to unlock new avenues for its application. Furthermore, advancements in computational chemistry are likely to provide deeper insights into its molecular behavior, enabling the design of even more efficient derivatives.

In conclusion, ethyl 1-7-(4-methylbenzoyl)-2H-1,3dioxolo4,5-gquinolin-8-ylpiperidine-4-carboxylate hydrochloride stands as a testament to the ingenuity of modern chemical synthesis. Its multifaceted properties and promising applications position it as a key player in both scientific research and industrial development. As our understanding of this compound evolves, so too will its role in shaping innovative solutions across various sectors.